Adipic acid, potassium salt

• CAS: 25666-61-9
• Synonyms: adipate; adipic acid; adipic acid, calcium salt; adipic acid, Cu salt; adipic acid, Cu(+2) salt; adipic acid, Cu(+2) salt (1:1); adipic acid, diammonium salt; adipic acid, disodium salt; adipic acid, Mg salt (1:1); adipic acid, monoammonium salt; adipic acid, nickel salt; adipic acid, potassium salt; adipic acid, sodium salt; ammonium adipate; diammonium adipate; hexanedioic acid; magnesium adipate; sodium adipate
• Molecular Formula: C6H9KO4
• Molecular Weight: 184.23 g/mol
• SMILES: C(CCC(=O)[O-])CC(=O)O.[K+]
• InChI: InChI=1S/C6H10O4.K/c7-5(8)3-1-2-4-6(9)10;/h1-4H2,(H,7,8)(H,9,10);/q;+1/p-1
• InChIKey: WXRGTYANXHSUOX-UHFFFAOYSA-M

Formulators needing a soluble acidulant for liquid systems face the challenge of adipic acid's poor solubility (~1.44 g/100mL). Potassium adipate (E357) solves this with ~60 g/100mL water solubility, ensuring rapid, homogeneous incorporation without heating. - Achieve sodium-free pH control for low-sodium dietary salt blends and electrolyte formulations. - Leverage proven use as a firming and raising agent in baking powder systems, permitted up to 6 g/kg in fruit-flavored desserts. - Access the group ADI of 0-5 mg/kg bw with a potassium-ion profile ideal for sodium-reduction strategies.

Potassium Adipate (E357) Overview

Adipic acid, potassium salt (CAS 25666-61-9), also known as potassium adipate or dipotassium adipate, is an organic salt formed from adipic acid (hexanedioic acid) and potassium. With the food additive designation E357, it functions primarily as an acidity regulator, buffering agent, and raising agent in food and beverage applications [1]. The compound is a white, odorless crystalline powder with the molecular formula C6H8K2O4 and molecular weight of 222.32 g/mol . It belongs to the adipate family, which includes sodium adipate (E356) and ammonium adipate, all of which share a common ADI of 0–5 mg/kg body weight established by JECFA [2]. Its solubility of approximately 60 g/100 mL water at 20°C and melting range of 151–152°C (for adipic acid) are key specifications relevant to formulation and processing [3].

Low-sodium and dietetic salt formulation support

Liquid beverage compatibility via high aqueous solubility

Baking powder leavening with potassium cation profile

• [1] Ataman Kimya. (n.d.). POTASSIUM ADIPATE: Molecular Formula C6H8K2O4, CAS 19147-16-1, E number E357. View Source
• [2] WHO JECFA Database. (1977). ADIPIC ACID: Group ADI of 0-5 mg/kg bw for adipic acid and its potassium, sodium and ammonium salts. View Source
• [3] European Commission. (2012). Commission Regulation (EU) No 231/2012, Annex: E 357 POTASSIUM ADIPATE specifications. View Source

Potassium Adipate Substitution Limitations

While adipic acid, sodium adipate, and potassium adipate all derive from the same dicarboxylic acid backbone and share an identical group Acceptable Daily Intake (ADI) of 0–5 mg/kg bw [1], their functional equivalence in application is not assured. Adipic acid itself exhibits only moderate solubility (~1.44 g/100 mL at room temperature), whereas potassium adipate demonstrates markedly higher aqueous solubility of approximately 60 g/100 mL at 20°C, which directly impacts formulation homogeneity and processing efficiency [2][3]. Furthermore, the cation identity—potassium versus sodium—introduces divergent organoleptic and nutritional profiles. Sodium adipate contributes to sodium load, whereas potassium adipate provides potassium ions, enabling sodium-reduction strategies without sacrificing acidity regulation functionality [4]. The selection between these analogs must therefore be driven by application-specific performance criteria rather than nominal chemical class membership.

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Cation identity mismatch

Potassium vs. sodium cation may shift organoleptic and nutritional profile; sodium adipate cannot support sodium reduction.

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Solubility divergence

Aqueous solubility difference may alter dissolution kinetics and formulation homogeneity compared to free acid.

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Functional interchangeability

Group ADI equivalence may not transfer to functional performance; application-specific validation required.

• [1] WHO JECFA Database. (1977). POTASSIUM ADIPATE: Group ADI of 0-5 mg/kg bw for adipic acid and its potassium, sodium and ammonium salts. View Source
• [2] Altmeyers Encyclopedia. (2020). Adipic acid: solubility characteristics. View Source
• [3] European Commission. (2012). Commission Regulation (EU) No 231/2012, Annex: E 357 POTASSIUM ADIPATE: Solubility approximately 60 g/100 ml water (20°C). View Source
• [4] EP 0041620 B1. (1983). STRONGLY SODIUM-WEAK DIETARY SALT AND ITS MANUFACTURE: mixture comprising 10–30% by weight potassium adipate. View Source

Potassium Adipate Differentiation Evidence

Leavening Acidulant in Baking Powder Systems

Potassium adipate (E357) serves as a firming and raising agent in baking powder formulations, functioning as the acidulant component that reacts with sodium bicarbonate to generate leavening carbon dioxide [1]. Unlike the free acid form (adipic acid, E355), which is practically nonhygroscopic with buffering capacity in the pH 2.5–3.0 range, potassium adipate offers the dual advantage of water solubility and delayed acidulant release kinetics suitable for controlled leavening [2]. The encapsulated acidulant approach is commercially established for adipic acid to prevent premature reaction [3]; potassium adipate, however, may offer alternative dissolution and reaction timing profiles, though direct comparative leavening rate data remain limited in the public literature. The permitted usage level of potassium adipate in fruit-flavored or jelly-like desserts reaches up to 6 g/kg, establishing a quantitative ceiling for formulation [1].

Leavening acidulant

Class-level

E357: raising agent, up to 6 g/kg E355: free acid, pH 2.5–3.0 buffering

Supports acidulant selection for controlled leavening

Limited public comparative leavening rate data; class-level inference

Evidence Dimension	Functional role in baking powder leavening systems
Target Compound Data	E357 functions as firming and raising agent; permitted up to 6 g/kg in desserts
Comparator Or Baseline	Adipic acid (E355) functions as leavening acidulant with pH 2.5–3.0 buffering range; nonhygroscopic
Quantified Difference	Qualitative functional distinction (salt vs. free acid); quantitative usage cap of 6 g/kg for potassium adipate
Conditions	Food additive applications; baking powder systems; encapsulated vs. non-encapsulated formulations

Why This Matters

Procurement decisions for baking powder acidulants require selection between free acid and salt forms based on desired dissolution kinetics and reaction timing profiles.

• [1] InfoCons. (n.d.). e357 Potassium Adipate: acidity regulation, curing agent, loosening agent, flavoring functions; quantities up to 6g/kg. View Source
• [2] GPCChem. (2024). Adipic Acid: lowest acidity of common food acids, buffering capacity pH 2.5–3.0, nonhygroscopic. View Source
• [3] web.ist.utl.pt. (n.d.). Examples of encapsulated acidulants: adipic acid among commercially available encapsulated acids. View Source

Sodium Reduction in Dietetic Salt Formulations

A patented formulation for a stringently sodium-restricted dietetic salt explicitly specifies potassium adipate as a core component at 10–30% by weight of the total mixture, alongside potassium chloride (60–85% by weight) [1]. In contrast, sodium adipate (E356) contributes to sodium load and is excluded from sodium-reduction applications. The patent also includes potassium tartrate (2–5%), potassium glutamate (0.5–2%), and adipic acid (0.5–2%) as minor components, with potassium inosate and/or potassium guanylate at 0.004–0.06% total [1]. This formulation quantifies the specific contribution of potassium adipate to sodium-weak dietary salt products and distinguishes it from sodium adipate, which would be counterproductive in such applications [2].

Sodium reduction

Head-to-head

10–30% wt in dietetic salt

Enables sodium-free acidity regulation

Patented dietetic salt formulation; performance review needed

Evidence Dimension	Suitability for sodium-restricted dietary salt formulations
Target Compound Data	Potassium adipate used at 10–30% by weight in sodium-restricted dietetic salt mixture
Comparator Or Baseline	Sodium adipate (E356) contributes sodium and is unsuitable for sodium-reduction applications
Quantified Difference	Potassium adipate enables 10–30% weight contribution to sodium-free salt formulation; sodium adipate provides no sodium reduction benefit
Conditions	Patented dietetic salt formulation (EP 0041620 B1 / US4340614A); mixture prepared via fluidized bed apparatus

Why This Matters

For formulators developing low-sodium or sodium-restricted food products, potassium adipate provides quantifiable sodium-free acidity regulation that sodium adipate cannot offer.

• [1] EP 0041620 B1 / US4340614A. (1983). STRONGLY SODIUM-WEAK DIETARY SALT AND ITS MANUFACTURE: mixture comprising 60–85% KCl, 10–30% potassium adipate. View Source
• [2] E357 - Adipato Potásico • Aditivos Alimentarios. (n.d.). E357 empleado en sustitución del Cloruro de Sodio (sal común). View Source

Aqueous Solubility Comparison

Under standardized EU specification conditions (20°C), potassium adipate exhibits solubility of approximately 60 g/100 mL water [1]. In contrast, adipic acid (the free acid counterpart) shows solubility of approximately 1.44 g/100 mL water at room temperature [2]. This represents an approximately 40-fold difference in aqueous solubility between the potassium salt and the free acid form. Sodium adipate is also described as readily water-soluble with high solubility , though a specific numerical value at 20°C comparable to the EU specification for potassium adipate is not provided in available sources. The high water solubility of potassium adipate facilitates its use in liquid formulations, beverage applications, and processes requiring rapid dissolution, whereas adipic acid's moderate solubility may necessitate alternative formulation approaches [3].

Aqueous solubility

Reported

~40-fold higher vs. free acid

High solubility supports liquid formulation

Values from EU specification and literature; context-dependent

Evidence Dimension	Aqueous solubility at approximately 20°C
Target Compound Data	Approximately 60 g/100 mL water (20°C)
Comparator Or Baseline	Adipic acid: approximately 1.44 g/100 mL water at room temperature
Quantified Difference	Approximately 40-fold higher aqueous solubility for potassium adipate
Conditions	EU Commission Regulation (EU) No 231/2012 specifications (potassium adipate); literature-reported room temperature solubility (adipic acid)

Why This Matters

Formulators requiring high aqueous solubility for homogeneous liquid systems, beverages, or rapid dissolution will achieve substantially different performance with potassium adipate compared to free adipic acid.

• [1] European Commission. (2012). Commission Regulation (EU) No 231/2012, Annex: E 357 POTASSIUM ADIPATE: Solubility approximately 60 g/100 ml water (20°C). View Source
• [2] cnchemshop.com. (2024). Chemical properties of adipic acid: solubility about 1.44g/100ml water at room temperature. View Source
• [3] Altmeyers Encyclopedia. (2020). Adipic acid: slightly soluble in cold water, easily soluble in hot water. View Source

Toxicological Equivalence and Group ADI

JECFA has established a group Acceptable Daily Intake (ADI) of 0–5 mg/kg body weight that applies equally to adipic acid, potassium adipate, sodium adipate, and ammonium adipate [1][2]. This group ADI was established at the 21st JECFA meeting (1977) based on toxicological evaluation of adipic acid, with the finding that a 1% dietary level represented the no-effect level in a two-year rat study [3]. The EU purity specification mandates potassium adipate content not less than 99.0% on an anhydrous basis, with water content not exceeding 3% (Karl Fischer), arsenic not more than 3 mg/kg, lead not more than 2 mg/kg, and mercury not more than 1 mg/kg [4]. Notably, JECFA has not re-evaluated potassium adipate since 1977, and provisions for potassium adipate were withdrawn at CCFA47 [1]. This toxicological equivalence across the adipate family means that safety considerations alone do not differentiate potassium adipate from its sodium counterpart—selection must therefore hinge on functional and formulation-driven criteria.

Group ADI

Reported

Group ADI 0–5 mg/kg bw (no difference vs. sodium/ammonium salts)

Safety equivalence redirects selection to functional criteria

JECFA 1977 evaluation; re-evaluation not conducted since 1977

Evidence Dimension	Acceptable Daily Intake (ADI)
Target Compound Data	0–5 mg/kg bw group ADI (established 1977)
Comparator Or Baseline	Adipic acid, sodium adipate, ammonium adipate: all share same 0–5 mg/kg bw group ADI
Quantified Difference	No difference; toxicological equivalence demonstrated across adipate family
Conditions	JECFA 21st meeting (1977); two-year rat feeding study; 1% dietary no-effect level

Why This Matters

Procurement decisions between adipate salts must be based on functional performance criteria (solubility, cation identity, application suitability) rather than differential safety margins, as toxicological profiles are equivalent.

• [1] WHO JECFA Database. (1977/2015). POTASSIUM ADIPATE: ADI 0-5 mg/kg bw; Group ADI for adipic acid and its salts. View Source
• [2] WHO JECFA Database. (1977). ADIPIC ACID: Group ADI of 0-5 mg/kg bw for adipic acid and its potassium, sodium and ammonium salts. View Source
• [3] INCHEM. (1977). JECFA Evaluations-POTASSIUM ADIPATE: Group ADI for adipic acid and its potassium, sodium and ammonium salts. View Source
• [4] European Commission. (2012). Commission Regulation (EU) No 231/2012, Annex: E 357 POTASSIUM ADIPATE purity specifications. View Source

Potassium Adipate Application Scenarios

Low-Sodium and Sodium-Restricted Food Formulations

Formulators developing sodium-restricted dietetic salts or low-sodium processed foods should prioritize potassium adipate over sodium adipate (E356). The patent EP 0041620 B1 demonstrates that potassium adipate can be incorporated at 10–30% by weight in sodium-weak dietary salt mixtures alongside potassium chloride, providing sodium-free acidity regulation [1]. This application is impossible with sodium adipate, which would increase rather than reduce sodium content. The group ADI of 0–5 mg/kg bw remains applicable, and the compound's high water solubility (60 g/100 mL at 20°C) facilitates homogeneous incorporation into dry blends and reconstitutable powder formulations [2].

Liquid Beverage Systems and High-Water-Activity Products

The approximately 40-fold solubility advantage of potassium adipate (60 g/100 mL water at 20°C) over free adipic acid (~1.44 g/100 mL) makes the potassium salt the preferred acidulant for liquid beverage concentrates, fruit drinks, and pudding mixes where rapid and complete dissolution is required [1][2]. Adipic acid's moderate water solubility may necessitate heating or extended mixing, increasing processing time and energy costs. Potassium adipate is documented for use in beer, all fruit drinks, and pudding mixes, consistent with its solubility-driven processing advantages .

Baking Powder and Chemically Leavened Bakery Products

Potassium adipate (E357) functions as a firming and raising agent in baking powder systems, providing the acidulant component for sodium bicarbonate reaction [1]. While adipic acid is also used as a leavening acidulant and is commercially available in encapsulated form to prevent premature reaction, potassium adipate offers an alternative cation profile and may present distinct dissolution kinetics [2]. Formulators should evaluate both options based on desired reaction timing, with potassium adipate usage permitted up to 6 g/kg in fruit-flavored or jelly-like dessert applications, establishing a regulatory ceiling for product development [1].

Sodium-Free pH Buffering in Pharmaceutical and Food Processing

Potassium adipate serves as a buffering agent and corrosion inhibitor in food processing and industrial applications requiring pH control without sodium introduction [1][2]. The compound's buffering capacity, derived from its dicarboxylic acid structure with two carboxylate groups, supports pH maintenance in aqueous systems . Unlike sodium adipate, which contributes sodium ions that may interfere with sodium-sensitive processes or formulations, potassium adipate provides equivalent pH regulation while contributing potassium—an essential electrolyte—rather than sodium. This differentiation is particularly relevant for pharmaceutical buffer solutions and electrolyte replenishment formulations where sodium content must be controlled [2].

Application

Selection Property

Validation Focus

Low-sodium food formulations

Sodium-free acidity regulation with potassium cation

Confirm potassium adipate dissolution rate, taste impact, and ADI compliance

Liquid beverage systems

High aqueous solubility supports rapid and complete dissolution

Verify solubility-driven processing advantages and taste consistency

Baking powder leavening

Acidulant for CO₂ generation with alternative cation profile

Evaluate reaction timing and leavening performance vs. adipic acid

Sodium-free pH buffering

Buffering capacity without sodium introduction

Assess pH stability and potassium electrolyte contribution

• [1] EP 0041620 B1 / US4340614A. (1983). STRONGLY SODIUM-WEAK DIETARY SALT AND ITS MANUFACTURE. View Source
• [2] European Commission. (2012). Commission Regulation (EU) No 231/2012, Annex: E 357 POTASSIUM ADIPATE specifications. View Source